2-methoxy-N-3-pyridinylbenzamide

• IUPAC Name: 2-methoxy-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C13H12N2O2/c1-17-12-7-3-2-6-11(12)13(16)15-10-5-4-8-14-9-10/h2-9H,1H3,(H,15,16)
• InChI Key: OQVYNPXHJJKJCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CN=CC=C2
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol

Description

2-methoxy-N-3-pyridinylbenzamide is a synthetic small molecule with the molecular formula C14H14N2O2 and a molecular weight of 242.27 g/mol. This compound belongs to the N-pyridinyl benzamide chemical class, which is of significant interest in medicinal chemistry due to its presence in pharmacologically active molecules . The structure features a benzamide core substituted with a methoxy group and linked to a pyridinyl ring, a scaffold known to be a privileged structure in drug discovery. While specific biological data for 2-methoxy-N-3-pyridinylbenzamide is limited in the public domain, research on closely related structural analogs provides strong indications of its potential research value. N-pyridinyl benzamides, in general, are investigated for their potential as kinase inhibitors, antiulcer agents, and antimicrobial agents . Furthermore, structurally similar compounds, such as those featuring methoxy and hydroxy substitutions on the benzamide ring, have demonstrated notable antiproliferative activity against various human cancer cell lines, including breast cancer (MCF-7) and colorectal carcinoma (HCT 116) in vitro . The presence of the methoxy group is a common feature in many bioactive compounds, as it can influence the molecule's electronic properties, metabolic stability, and its ability to interact with biological targets . This high-purity compound is intended for use in early-stage research and development , including but not limited to: hit identification in high-throughput screening (HTS) campaigns, as a building block in medicinal chemistry programs for structure-activity relationship (SAR) exploration, and in biochemical assay development. Researchers may find it particularly valuable for projects targeting inflammatory pathways or oncology, given the pro-resolving and antiproliferative activities observed in related chemotypes . For Research Use Only. This product is not intended for diagnostic or therapeutic use in humans or animals.

Comparison with Similar Compounds

Positional Isomers: 4-Methoxy-N-pyridin-3-yl-benzamide

This isomer differs in the methoxy group position (4- vs. 2- on the benzene ring), significantly altering electronic and steric properties.

• Molecular Formula : C₁₃H₁₂N₂O₂ (identical to the hypothetical 2-methoxy analog) .
• Applications : Used in drug discovery libraries (e.g., Maybridge1_008924, NSC300838) .
• Bioactivity: Positional isomerism may affect binding to biological targets, as seen in kinase inhibitors where substituent orientation dictates selectivity .

Halogenated Analogs: 2-Bromo-5-methoxy-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide

• Molecular Formula : C₁₈H₁₇BrN₄O₂ .
• Structural Features : Incorporates a bromo substituent at the 2-position and a pyrazolyl-pyridinylmethyl group.
• Applications : Likely a bioactive intermediate due to bromine’s role in electrophilic substitution reactions and pyrazole’s prevalence in medicinal chemistry .

Agrochemical Derivatives: 2-Methyl-N-phenyl-3-furancarboxamide (Fenfuram)

• Molecular Formula: C₁₂H₁₁NO₂ .
• Applications : Fungicide (Fenfuram) targeting plant pathogens.
• Comparison :
  • The furancarboxamide backbone replaces the pyridinylbenzamide structure, reducing aromatic conjugation but enhancing lipophilicity for membrane penetration .

Comparative Data Table

Compound Name	Molecular Formula	Substituent Positions	Key Applications	Reference
2-Methoxy-N-3-pyridinylbenzamide	C₁₃H₁₂N₂O₂ (hypothetical)	2-OCH₃, 3-pyridinylamide	Research compound	N/A
4-Methoxy-N-pyridin-3-yl-benzamide	C₁₃H₁₂N₂O₂	4-OCH₃, 3-pyridinylamide	Drug discovery
2-Bromo-5-methoxy derivative	C₁₈H₁₇BrN₄O₂	2-Br, 5-OCH₃, pyrazolyl-pyridine	Medicinal chemistry
Fenfuram	C₁₂H₁₁NO₂	2-CH₃, 3-furancarboxamide	Agrochemical fungicide

Research Trends and Gaps

• Bioactivity : Pyridinylbenzamides are understudied compared to furancarboxamides (e.g., Fenfuram ).
• Structural Optimization : Halogenation (e.g., bromine in ) or heterocyclic extensions (e.g., pyrazole in ) could enhance target binding or metabolic stability.